Cas no 1171906-13-0 (3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea)

• Product Name: 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea
• CAS No: 1171906-13-0
• MF: C₁₈H₁₈FN₃O₃
• MW: 343.352227687836
• CID: 6086751
• PubChem ID: 30378100
• Update Time: 2025-05-20

3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea
• 1-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3-(4-fluorophenyl)urea
• Urea, N-(4-fluorophenyl)-N'-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
• VU0647006-1
• 1171906-13-0
• F5542-0005
• SR-01000923233
• SR-01000923233-1
• 1-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-(4-fluorophenyl)urea
• AKOS024513303

• Inchi： 1S/C18H18FN3O3/c1-18(2)10-25-15-8-7-13(9-14(15)22-16(18)23)21-17(24)20-12-5-3-11(19)4-6-12/h3-9H,10H2,1-2H3,(H,22,23)(H2,20,21,24)
• InChI Key： YIMXBNXJYOJMMI-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC1=CC=C2OCC(C)(C)C(=O)NC2=C1)=O

Computed Properties

• Exact Mass: 343.13321961g/mol
• Monoisotopic Mass: 343.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea

Introduction to 3-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)-1-(4-Fluorophenyl)Urea (CAS No. 1171906-13-0)

The compound 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea, identified by the CAS registry number 1171906-13-0, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of ureas and features a complex structure incorporating a benzoxazepine ring system and a fluorophenyl group. The molecule's unique architecture makes it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the urea functional group in this compound further enhances its potential as a bioisostere or as a component in peptide mimetics. The integration of a fluorophenyl group introduces additional electronic and steric properties, which can influence the compound's pharmacokinetic profile and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes the formation of the benzoxazepine ring followed by coupling reactions to introduce the urea moiety. Researchers have employed various strategies such as microwave-assisted synthesis and catalytic methods to optimize the reaction conditions and improve yield. These advancements underscore the compound's feasibility for large-scale production if it progresses to clinical trials.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are key players in epigenetic regulation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The fluorophenyl group in the molecule contributes significantly to its lipophilicity and stability. This characteristic is crucial for ensuring that the compound can persist in biological systems long enough to exert its therapeutic effects. Furthermore, computational modeling studies have revealed that the compound's three-dimensional structure allows for favorable interactions with target proteins, enhancing its binding affinity.

One of the most recent breakthroughs involving this compound is its role in targeted drug delivery systems. By conjugating it with nanoparticles or biocompatible polymers, researchers have explored its potential as a carrier for delivering anti-cancer drugs directly to tumor sites. This approach not only enhances drug efficacy but also minimizes systemic toxicity.

In conclusion, 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)urea (CAS No. 1171906-13-0) represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further exploration in both academic and industrial research settings.